Cas no 90914-08-2 (Tert-Butyl N-3-(Benzylamino)PropylCarbamate)

• Product Name: Tert-Butyl N-3-(Benzylamino)PropylCarbamate
• CAS No: 90914-08-2
• MF: C₁₅H₂₄N₂O₂
• MW: 264.363264083862
• MDL: MFCD25569757
• CID: 2102320
• PubChem ID: 10244573
• Update Time: 2025-06-11

Tert-Butyl N-3-(Benzylamino)PropylCarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3-(benzylamino)propyl)carbamate
• tert-butyl N-(3-(benzylamino)propyl)carbamate
• W12360
• Tert-butyl N-[3-(benzylamino)propyl]carbamate
• AKOS017372033
• tert-Butyl(3-(benzylamino)propyl)carbamate
• Carbamic acid, [3-[(phenylmethyl)amino]propyl]-, 1,1-dimethylethylester
• CS-0035883
• 90914-08-2
• MFCD25569757
• 846-583-2
• BOC-DAP-BZL HCL
• N-Boc,N'-benzyl-1,3-diaminopropane hydrochloride
• t-Butyl N-[3-(benzylamino)propyl]carbamate
• SCHEMBL6559442
• BS-41898
• MUCVPGXECWXUCZ-UHFFFAOYSA-N
• EN300-191214
• n-[n-(tert-butyloxycarbonyl)-3-aminopropyl]benzylamine
• Tert-Butyl N-3-(Benzylamino)PropylCarbamate

• MDL： MFCD25569757
• Inchi： 1S/C15H24N2O2/c1-15(2,3)19-14(18)17-11-7-10-16-12-13-8-5-4-6-9-13/h4-6,8-9,16H,7,10-12H2,1-3H3,(H,17,18)
• InChI Key： MUCVPGXECWXUCZ-UHFFFAOYSA-N
• SMILES： O(C(NCCCNCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.183778013Da
• Monoisotopic Mass: 264.183778013Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.020±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.9 g/l) (25 º C),

Additional information on Tert-Butyl N-3-(Benzylamino)PropylCarbamate

Introduction to Tert-Butyl N-3-(Benzylamino)PropylCarbamate (CAS No 90914-08-2)

Tert-Butyl N-3-(Benzylamino)PropylCarbamate, identified by its CAS number 90914-08-2, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The long name Tert-Butyl N-3-(Benzylamino)PropylCarbamate provides insight into its chemical composition, which includes a tert-butyl group, a carbamate moiety, and a benzylamino substituent on a propyl chain. These structural features contribute to its versatility and reactivity, making it a valuable intermediate in synthetic chemistry.

The synthesis of Tert-Butyl N-3-(Benzylamino)PropylCarbamate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The presence of the carbamate group makes this compound particularly interesting for its potential role in the formation of amide bonds, which are fundamental in peptide and protein synthesis. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, opening new avenues for its application in pharmaceutical research.

In the realm of medicinal chemistry, Tert-Butyl N-3-(Benzylamino)PropylCarbamate has been explored for its potential as a precursor in the synthesis of bioactive molecules. The benzylamino group, in particular, is known for its ability to enhance the solubility and bioavailability of drug candidates. This property has led to investigations into its use as a building block for novel therapeutic agents targeting various diseases. For instance, studies have shown promising results in using derivatives of this compound to develop treatments for neurological disorders, where precise molecular interactions are crucial.

One of the most exciting applications of Tert-Butyl N-3-(Benzylamino)PropylCarbamate is in the field of enzyme inhibition. The carbamate moiety can act as a nucleophile, allowing for the formation of covalent bonds with active sites of enzymes. This characteristic has been leveraged in the design of inhibitors for enzymes involved in metabolic pathways relevant to cancer and inflammation. Researchers have reported significant success in developing potent inhibitors using this compound as a scaffold, demonstrating its importance in drug discovery.

The role of Tert-Butyl N-3-(Benzylamino)PropylCarbamate in material science is also noteworthy. Its unique chemical structure makes it suitable for use in polymer chemistry, where it can serve as a crosslinking agent or modifier to enhance material properties. Recent studies have highlighted its potential in creating advanced materials with applications ranging from biodegradable plastics to high-performance coatings. These findings underscore the compound's broad utility beyond traditional pharmaceutical applications.

From an industrial perspective, the production and application of Tert-Butyl N-3-(Benzylamino)PropylCarbamate highlight the growing importance of specialized intermediates in modern chemistry. As demand for high-purity compounds increases, so does the need for efficient synthetic routes. The development of continuous flow chemistry techniques has particularly benefited the production of such intermediates, offering improved scalability and reduced environmental impact. This aligns with global trends toward sustainable manufacturing practices.

The future prospects for Tert-Butyl N-3-(Benzylamino)PropylCarbamate are bright, with ongoing research uncovering new possibilities for its use. Advances in computational chemistry and artificial intelligence are expected to further accelerate the discovery and optimization of derivatives based on this compound. By integrating experimental data with predictive modeling, scientists can more rapidly identify promising candidates for further development. This interdisciplinary approach holds great promise for accelerating innovation in pharmaceuticals and materials science.

In conclusion, Tert-Butyl N-3-(Benzylamino)PropylCarbamate (CAS No 90914-08-2) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its unique structure and reactivity make it a valuable tool for researchers working on drug development, enzyme inhibition, and advanced materials. As synthetic methodologies continue to evolve, the applications of this compound are likely to expand even further, contributing to advancements that benefit society as a whole.